1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 1-methyl-N-(2-methylpentyl)pyrazol-4-amine
• InChI: InChI=1S/C10H19N3/c1-4-5-9(2)6-11-10-7-12-13(3)8-10/h7-9,11H,4-6H2,1-3H3
• InChI Key: MDCMWIMSNHKYRA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)CNC1=CN(N=C1)C

Description

1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine is a pyrazole-derived amine compound characterized by a methyl group at the 1-position of the pyrazole ring and a 2-methylpentyl substituent attached via the N-4 amine group.

Key structural features:

• Pyrazole core: A five-membered aromatic ring with two adjacent nitrogen atoms.
• 2-Methylpentyl side chain: A branched alkyl chain that may improve lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine typically involves the reaction of 1-methyl-1H-pyrazol-4-amine with 2-methylpentyl halide under basic conditions. The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) with a base like potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production of by-products.

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions:

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like K2CO3.

Major Products:

Oxidation: Corresponding oxides or hydroxyl derivatives.

Reduction: Amine derivatives.

Substitution: Alkylated pyrazole derivatives.

Scientific Research Applications

1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in signaling pathways related to inflammation and microbial growth.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine with analogous pyrazole-amine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Findings	Reference
1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine	C10H19N3	181.29	1-Me, N-(2-methylpentyl)	Building block for synthesis
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C12H14N4	214.27	3-Me, N-cyclopropyl, pyridin-3-yl	Pharmaceutical intermediate
3-Chloro-N-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (C9)	C9H10ClN4	210.66	3-Cl, N-Me, pyridin-3-yl	Insecticidal activity
1-Methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine	C8H10N4S	194.26	N-(thiazol-5-ylmethyl)	Not specified; likely bioactive scaffold
5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine	C10H8F3N3	227.19	3-CF3, 5-Ph	Antimycobacterial agent

Key Differences and Implications

Substituent Effects: Lipophilicity: The 2-methylpentyl group in the target compound increases lipophilicity compared to cyclopropyl (logP ~2.5 vs. Electronic Effects: Electron-withdrawing groups (e.g., 3-CF3 in ) improve binding to polar biological targets, whereas alkyl chains (e.g., 2-methylpentyl) favor hydrophobic interactions.

Biological Activity :

• The 3-chloro-N-methyl analog (C9) exhibits insecticidal properties, attributed to the chloro substituent’s electrophilic reactivity .
• Trifluoromethyl-substituted pyrazoles (e.g., ) demonstrate antimycobacterial activity, highlighting the importance of halogenation in medicinal chemistry.

Synthetic Methods :

• Copper-catalyzed coupling (e.g., Cs2CO3, CuBr in DMSO ) is common for N-alkylation of pyrazoles.
• Halogenated precursors (e.g., 4-iodo-pyrazole in ) enable diversification of amine substituents.

Biological Activity

1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological properties, mechanisms of action, and implications for therapeutic applications based on diverse sources.

Overview of Biological Activity

Research indicates that 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine exhibits significant antimicrobial and anti-inflammatory properties. Its mechanism of action is thought to involve interactions with specific molecular targets, including enzymes and receptors, which may inhibit or modulate various biochemical pathways. This suggests its potential utility in drug development and therapeutic applications .

The biological activity of 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine can be attributed to its ability to bind to active sites of certain enzymes, thereby inhibiting their catalytic activities. This interaction can prevent substrate binding, leading to a cascade of effects on metabolic and signaling pathways relevant to inflammation and infection .

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways, reducing the production of pro-inflammatory mediators.
• Receptor Modulation : It might interact with specific receptors that modulate cellular responses, contributing to its anti-inflammatory effects.

Comparative Biological Activity

To better understand the biological profile of 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine, it is useful to compare it with other pyrazole derivatives known for their biological activities.

Compound Name	Biological Activity	Unique Features
1-Methyl-1H-pyrazole-4-amine	Antimicrobial, anti-inflammatory	Simpler structure; less lipophilicity
3,5-Dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine	Enhanced lipophilicity; potential anticancer	Additional methyl groups increase hydrophobicity
Celecoxib	COX-2 inhibitor; anti-inflammatory	Approved drug with established clinical use

Antimicrobial Activity

In a study assessing the antimicrobial properties of various pyrazole derivatives, 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine demonstrated significant activity against both Gram-positive and Gram-negative bacteria. The compound's efficacy was attributed to its ability to disrupt bacterial cell wall synthesis .

Anti-inflammatory Effects

Another research effort evaluated the anti-inflammatory effects of this compound in animal models. Results indicated a marked reduction in inflammation markers following treatment with 1-Methyl-N-(2-methylpentyl)-1H-pyrazol-4-amine. The study highlighted its potential as a therapeutic agent for conditions characterized by chronic inflammation .